Cas no 21762-76-5 (2H-1,4-Benzothiazin-3(4H)-one, 8-nitro-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 8-nitro-
• CAS No: 21762-76-5
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 1403831
• Update Time: 2024-08-16

2H-1,4-Benzothiazin-3(4H)-one, 8-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 8-nitro-

• Inchi： 1S/C8H6N2O3S/c11-7-4-14-8-5(9-7)2-1-3-6(8)10(12)13/h1-3H,4H2,(H,9,11)
• InChI Key： ATLSFZSUMMCJQT-UHFFFAOYSA-N
• SMILES： S1C2=C([N+]([O-])=O)C=CC=C2NC(=O)C1

Computed Properties

• Exact Mass: 210.00998

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Melting Point: 228 °C
• Boiling Point: 412.2±45.0 °C(Predicted)
• PSA: 72.24
• pka: 11.80±0.20(Predicted)